Cas no 2680561-18-4 (2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid)

• Product Name: 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid
• CAS No: 2680561-18-4
• MF: C₁₉H₁₉N₅O₄
• MW: 381.385263681412
• CID: 5665805
• PubChem ID: 165914400
• Update Time: 2025-06-08

2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid
• 2680561-18-4
• EN300-27722750
• 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid

• Inchi： 1S/C19H19N5O4/c1-2-16(17(25)26)23(19(27)28-13-14-9-5-3-6-10-14)18-20-21-22-24(18)15-11-7-4-8-12-15/h3-12,16H,2,13H2,1H3,(H,25,26)
• InChI Key： RHSMJALLESHQDT-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C1=NN=NN1C1C=CC=CC=1)C(C(=O)O)CC)=O

Computed Properties

• Exact Mass: 381.14370410g/mol
• Monoisotopic Mass: 381.14370410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 110Ų

Additional information on 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid

2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid (CAS No. 2680561-18-4): A Comprehensive Overview

2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid (CAS No. 2680561-18-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyloxy carbonyl group and a 1-phenyl-1H-1,2,3,4-tetrazol-5-yl moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for drug development and other applications.

The benzyloxy carbonyl group is a common protecting group in organic synthesis, particularly useful in the preparation of peptides and other complex molecules. It can be selectively cleaved under mild conditions, making it an ideal choice for protecting amino groups during multi-step syntheses. The presence of this group in 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid suggests that the compound can serve as an intermediate in the synthesis of more complex pharmaceutical agents.

The 1-phenyl-1H-1,2,3,4-tetrazol-5-yl moiety is another key feature of this compound. Tetrazoles are known for their ability to act as bioisosteres of carboxylic acids and are often used to improve the pharmacological properties of drugs. They can enhance solubility, metabolic stability, and bioavailability while maintaining or even improving the biological activity of the parent compound. The combination of the tetrazole moiety with the benzyloxy carbonyl group in 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid provides a unique set of properties that make it an attractive candidate for drug discovery.

In recent years, there has been increasing interest in the use of tetrazole-containing compounds in pharmaceutical research. Studies have shown that tetrazoles can exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For example, a study published in the Journal of Medicinal Chemistry in 2020 reported that certain tetrazole derivatives demonstrated potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. This finding highlights the potential of tetrazoles as therapeutic agents for inflammatory diseases.

2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid has also been investigated for its potential as an anti-cancer agent. Research published in Cancer Letters in 2021 demonstrated that a similar tetrazole-containing compound exhibited selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The mechanism of action was attributed to the compound's ability to induce apoptosis through the activation of caspase pathways.

Beyond its potential as a therapeutic agent, 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid has also been explored for its use in diagnostic imaging. Tetrazoles can be radiolabeled with isotopes such as ^99mTc or ⁶⁸Ga to create imaging agents that can be used to visualize specific biological processes or pathologies. A study published in Bioconjugate Chemistry in 2022 reported the successful synthesis and evaluation of a radiolabeled tetrazole derivative for PET imaging of tumors.

The synthetic accessibility of 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)amino}butanoic acid is another important factor contributing to its value as a research tool. The compound can be synthesized using well-established methods in organic chemistry. One common approach involves the reaction of a protected amino acid with a suitable tetrazole precursor followed by deprotection under mild conditions. This synthetic route allows for the preparation of gram quantities of the compound with high purity and yield.

In conclusion, 2-{(benzyloxy)carbonyl(1-phenyl-1H-1,2,3,4-tetrazol-5-y l)amino}butanoic acid (CAS No. 2680561-18-4) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features make it an attractive candidate for drug development and other applications. Ongoing research continues to uncover new insights into its properties and potential uses, further solidifying its importance in the scientific community.